Cas no 90483-69-5 (Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester)

• Product Name: Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester
• CAS No: 90483-69-5
• MF: C₉H₅Cl₃N₂OS
• MW: 295.57279753685
• CID: 814894
• PubChem ID: 185025
• Update Time: 2025-04-19

Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-[(2,2,2-trichloroacetyl)amino]phenyl ester
• [4-[(2,2,2-trichloroacetyl)amino]phenyl] thiocyanate
• 4-(2,2,2-Trichloroacetamido)phenyl thiocyanate
• Thiocyanic acid, 4-((trichloroacetyl)amino)phenyl ester
• DTXSID70920367
• 90483-69-5

• Inchi： 1S/C9H5Cl3N2OS/c10-9(11,12)8(15)14-6-1-3-7(4-2-6)16-5-13/h1-4H,(H,14,15)
• InChI Key： KXLDJGDOFZOXQF-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC(=CC=1)SC#N)=O)(Cl)Cl

Computed Properties

• Exact Mass: 293.919
• Monoisotopic Mass: 293.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 426.7°Cat760mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.635